Cas no 28547-07-1 (4-(Isobutyrylamino)benzoic Acid)
28547-07-1 structure
Product Name:4-(Isobutyrylamino)benzoic Acid
CAS No:28547-07-1
MF:C11H13NO3
MW:207.225823163986
MDL:MFCD00448087
CID:2157298
PubChem ID:506050
Update Time:2025-08-03
4-(Isobutyrylamino)benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Isobutyramidobenzoic acid
- 4-(isobutyrylamino)benzoic acid
- KSC-315-086-A03
- Benzoic acid, 4-[(2-methyl-1-oxopropyl)amino]-
- Cambridge id 5147629
- SR-01000405505
- 4-(2-methylpropanoylamino)benzoic acid
- 28547-07-1
- 4-Isobutyrylamino-benzoic acid
- HMS1579O04
- SB77498
- Oprea1_146723
- CS-0210249
- F21116
- AN-652/40055205
- 4-(2-Methylpropionylamino)benzoic acid
- 4-[(2-methylpropanoyl)amino]benzoic acid
- Z85880304
- 4-Isobutyramidobenzoicacid
- LS-04046
- AKOS000132464
- EN300-33616
- DB-253204
- 4-(2-methylpropanamido)benzoic acid
- KUC112604N
- SCHEMBL7278525
- ALBB-012932
- OMWFUEUNNVEJQA-UHFFFAOYSA-N
- MFCD00448087
- SR-01000405505-1
- STK288040
- 4-isobutyrylaminobenzoic acid
- CHEMBL334557
- 890-957-8
- 4-(Isobutyrylamino)benzoic Acid
-
- MDL： MFCD00448087
- Inchi： 1S/C11H13NO3/c1-7(2)10(13)12-9-5-3-8(4-6-9)11(14)15/h3-7H,1-2H3,(H,12,13)(H,14,15)
- InChI Key： OMWFUEUNNVEJQA-UHFFFAOYSA-N
- SMILES： O=C(C(C)C)NC1C=CC(C(=O)O)=CC=1
Computed Properties
- Exact Mass: 207.08954328g/mol
- Monoisotopic Mass: 207.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 66.4Ų
4-(Isobutyrylamino)benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 063103-500mg |
4-(Isobutyrylamino)benzoic acid |
28547-07-1 | 500mg |
$158.00 | 2023-09-10 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1280919-100mg |
4-(Isobutyrylamino)benzoic acid |
28547-07-1 | 97% | 100mg |
￥506.00 | 2024-05-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1280919-250mg |
4-(Isobutyrylamino)benzoic acid |
28547-07-1 | 97% | 250mg |
￥674.00 | 2024-05-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1280919-1g |
4-(Isobutyrylamino)benzoic acid |
28547-07-1 | 97% | 1g |
￥804.00 | 2024-05-20 | |
| Enamine | EN300-33616-0.05g |
4-(2-methylpropanamido)benzoic acid |
28547-07-1 | 95% | 0.05g |
$23.0 | 2023-09-03 | |
| Enamine | EN300-33616-0.1g |
4-(2-methylpropanamido)benzoic acid |
28547-07-1 | 95% | 0.1g |
$35.0 | 2023-09-03 | |
| Enamine | EN300-33616-0.25g |
4-(2-methylpropanamido)benzoic acid |
28547-07-1 | 95% | 0.25g |
$49.0 | 2023-09-03 | |
| Enamine | EN300-33616-0.5g |
4-(2-methylpropanamido)benzoic acid |
28547-07-1 | 95% | 0.5g |
$78.0 | 2023-09-03 | |
| Enamine | EN300-33616-1.0g |
4-(2-methylpropanamido)benzoic acid |
28547-07-1 | 95% | 1.0g |
$100.0 | 2023-02-14 | |
| Enamine | EN300-33616-2.5g |
4-(2-methylpropanamido)benzoic acid |
28547-07-1 | 95% | 2.5g |
$193.0 | 2023-09-03 |
4-(Isobutyrylamino)benzoic Acid Related Literature
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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